SB273005
SB273005
SB-273005 is an inhibitor of integrin αvβ3.
Brand Name:
Vulcanchem
CAS No.:
205678-31-5
VCID:
VC0542600
InChI:
InChI=1S/C22H24F3N3O4/c1-26-19-4-2-3-17(27-19)7-8-32-18-6-5-14-9-15(11-20(29)30)21(31)28(12-16(14)10-18)13-22(23,24)25/h2-6,10,15H,7-9,11-13H2,1H3,(H,26,27)(H,29,30)/t15-/m0/s1
SMILES:
CNC1=CC=CC(=N1)CCOC2=CC3=C(CC(C(=O)N(C3)CC(F)(F)F)CC(=O)O)C=C2
Molecular Formula:
C22H24F3N3O4
Molecular Weight:
451.4 g/mol
SB273005
CAS No.: 205678-31-5
Cat. No.: VC0542600
Molecular Formula: C22H24F3N3O4
Molecular Weight: 451.4 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | SB-273005 is an inhibitor of integrin αvβ3. |
|---|---|
| CAS No. | 205678-31-5 |
| Molecular Formula | C22H24F3N3O4 |
| Molecular Weight | 451.4 g/mol |
| IUPAC Name | 2-[(4S)-8-[2-[6-(methylamino)pyridin-2-yl]ethoxy]-3-oxo-2-(2,2,2-trifluoroethyl)-4,5-dihydro-1H-2-benzazepin-4-yl]acetic acid |
| Standard InChI | InChI=1S/C22H24F3N3O4/c1-26-19-4-2-3-17(27-19)7-8-32-18-6-5-14-9-15(11-20(29)30)21(31)28(12-16(14)10-18)13-22(23,24)25/h2-6,10,15H,7-9,11-13H2,1H3,(H,26,27)(H,29,30)/t15-/m0/s1 |
| Standard InChI Key | KSSPHFGIOASRDE-HNNXBMFYSA-N |
| Isomeric SMILES | CNC1=CC=CC(=N1)CCOC2=CC3=C(C[C@H](C(=O)N(C3)CC(F)(F)F)CC(=O)O)C=C2 |
| SMILES | CNC1=CC=CC(=N1)CCOC2=CC3=C(CC(C(=O)N(C3)CC(F)(F)F)CC(=O)O)C=C2 |
| Canonical SMILES | CNC1=CC=CC(=N1)CCOC2=CC3=C(CC(C(=O)N(C3)CC(F)(F)F)CC(=O)O)C=C2 |
| Appearance | Solid powder |
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